Cas no 2228187-62-8 ({1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol)

{1-(3-Ethylthiophen-2-yl)methylcyclopropyl}methanol is a cyclopropyl-substituted thiophene derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a thiophene ring with a cyclopropane moiety, offering unique reactivity for functionalization or further derivatization. The presence of the hydroxymethyl group enhances its utility as a versatile building block in medicinal chemistry, particularly for the development of bioactive compounds. The 3-ethyl substituent on the thiophene ring may influence steric and electronic properties, making it suitable for selective modifications. This compound is of interest for researchers exploring novel heterocyclic frameworks due to its balanced lipophilicity and synthetic flexibility. Proper handling and storage under inert conditions are recommended to maintain stability.
{1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol structure
2228187-62-8 structure
Product Name:{1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol
CAS No:2228187-62-8
MF:C11H16OS
MW:196.309142112732
CID:6029524
PubChem ID:165613035
Update Time:2025-05-20

{1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol
    • {1-[(3-ethylthiophen-2-yl)methyl]cyclopropyl}methanol
    • 2228187-62-8
    • EN300-1731660
    • Inchi: 1S/C11H16OS/c1-2-9-3-6-13-10(9)7-11(8-12)4-5-11/h3,6,12H,2,4-5,7-8H2,1H3
    • InChI Key: GPCRJMYLNZDJDO-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC)=C1CC1(CO)CC1

Computed Properties

  • Exact Mass: 196.09218630g/mol
  • Monoisotopic Mass: 196.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.5Ų

{1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol Pricemore >>

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Additional information on {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol

Introduction to {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol (CAS No. 2228187-62-8)

{1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol, also known by its CAS number 2228187-62-8, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropane ring, a thiophene moiety, and a hydroxymethyl group. The combination of these structural elements makes it a valuable compound for researchers and industries alike.

The synthesis of {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

One of the most promising applications of this compound lies in the field of drug discovery. The presence of a thiophene ring, which is known for its aromaticity and stability, makes it an attractive candidate for designing bioactive molecules. Recent studies have shown that derivatives of {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol exhibit potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its use in developing therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical potential, this compound has also found applications in materials science. The cyclopropane ring in its structure contributes to its mechanical strength and rigidity, making it suitable for use in polymer synthesis and advanced materials development. Researchers have explored its use as a building block for creating novel polymers with enhanced thermal stability and mechanical properties.

The environmental impact of {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol has also been a topic of recent interest. Studies have demonstrated that this compound is biodegradable under specific conditions, reducing concerns about its long-term persistence in the environment. However, further research is needed to fully understand its environmental fate and to develop sustainable methods for its production and disposal.

In conclusion, {1-(3-ethylthiophen-2-yl)methylcyclopropyl}methanol (CAS No. 2228187-62-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and material science, positions it as a key player in future innovations. As research continues to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.

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